Cas no 537663-68-6 (methyl 2-{(2-fluorophenyl)methylsulfanyl}-7-methyl-4-oxo-5-phenyl-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate)

• Product Name: methyl 2-{(2-fluorophenyl)methylsulfanyl}-7-methyl-4-oxo-5-phenyl-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate
• CAS No: 537663-68-6
• Molecular Formula: C₂₃H₂₀FN₃O₃S
• Molecular Weight: 437.486607551575
• CID: 6321427
• PubChem ID: 135482445

methyl 2-{(2-fluorophenyl)methylsulfanyl}-7-methyl-4-oxo-5-phenyl-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate Properties

Names and Identifiers

• methyl 2-{(2-fluorophenyl)methylsulfanyl}-7-methyl-4-oxo-5-phenyl-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate
• 537663-68-6
• EU-0055150
• F0577-0553
• methyl 2-[(2-fluorophenyl)methylsulfanyl]-7-methyl-4-oxo-5-phenyl-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• methyl 2-((2-fluorobenzyl)thio)-7-methyl-4-oxo-5-phenyl-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate
• AKOS005655622
• AB00668611-01
• Oprea1_376097

• InChIKey： VNGPTGLOWCNXIH-UHFFFAOYSA-N
• Inchi： 1S/C23H20FN3O3S/c1-13-17(22(29)30-2)18(14-8-4-3-5-9-14)19-20(25-13)26-23(27-21(19)28)31-12-15-10-6-7-11-16(15)24/h3-11,18H,12H2,1-2H3,(H2,25,26,27,28)
• SMILES： S(CC1C=CC=CC=1F)C1=NC2=C(C(N1)=O)C(C1C=CC=CC=1)C(C(=O)OC)=C(C)N2

Computed Properties

• Exact Mass: 437.12094084g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 437.12094084g/mol
• Heavy Atom Count: 31
• Complexity: 832
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines